Cas no 118468-99-8 (1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 118468-99-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1100853
• PubChem ID: 15072057
• Update Time: 2025-04-20

1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-Benzimidazole-2-carboxaldehyde
• 1-(2-METHOXYETHYL)-1H-BENZO[D]IMIDAZOLE-2-CARBALDEHYDE
• 1-(2-methoxyethyl)benzimidazole-2-carbaldehyde
• 1-(2-methoxyethyl)-2-benzimidazolecarboxaldehyde
• AGN-PC-003MZ3
• FT-0652206
• KB-146788
• SBB069337
• 1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• AKOS005169734
• STL426100
• A803939
• BBL035054
• CS-0363364
• DB-102551
• 118468-99-8
• 1-(2-Methoxy-ethyl)-1H-benzoimidazole-2-carbaldehyde
• DTXSID80567803
• SCHEMBL19863783
• VS-12841
• 1-(2-methoxyethyl)-1H-benzimidazole-2-carbaldehyde

• Inchi： 1S/C11H12N2O2/c1-15-7-6-13-10-5-3-2-4-9(10)12-11(13)8-14/h2-5,8H,6-7H2,1H3
• InChI Key： DWFAULYVAZKKPX-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles